Cas no 58200-83-2 (Ethanone, 1-(1,3,4,7,8,8a-hexahydro-1,5,8a-trimethyl-2H-1,4a-ethanonaphthalen-6-yl)-)

Ethanone, 1-(1,3,4,7,8,8a-hexahydro-1,5,8a-trimethyl-2H-1,4a-ethanonaphthalen-6-yl)- structure
58200-83-2 structure
Product Name:Ethanone, 1-(1,3,4,7,8,8a-hexahydro-1,5,8a-trimethyl-2H-1,4a-ethanonaphthalen-6-yl)-
CAS No:58200-83-2
MF:C17H26O
MW:246.387745380402
CID:387098
PubChem ID:21116984
Update Time:2025-04-19

Ethanone, 1-(1,3,4,7,8,8a-hexahydro-1,5,8a-trimethyl-2H-1,4a-ethanonaphthalen-6-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1,3,4,7,8,8a-hexahydro-1,5,8a-trimethyl-2H-1,4a-ethanonaphthalen-6-yl)-
    • 5-Acetyl-1,2,6-trimethyltricyclo[5.3.2.02,7]dodec-5-ene
    • 58200-83-2
    • DTXSID50886255
    • Inchi: 1S/C17H26O/c1-12-14(13(2)18)6-9-16(4)15(3)7-5-8-17(12,16)11-10-15/h5-11H2,1-4H3
    • InChI Key: LAJZGVJYVRDOEY-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CCC2(C)C3(C)CCCC2(C=1C)CC3

Computed Properties

  • Exact Mass: 246.19848
  • Monoisotopic Mass: 246.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.01
  • Boiling Point: 320.9°Cat760mmHg
  • Flash Point: 154.5°C
  • Refractive Index: 1.522
  • PSA: 17.07
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